2-(fluoromethyl)pyrrolidine-1-carboxamide
Overview
Description
2-(Fluoromethyl)pyrrolidine-1-carboxamide, also known as FMPC, is an important chemical compound that is used in a wide range of scientific applications. It is an organic compound that belongs to the class of pyrrolidines, which are cyclic amines. FMPC has a wide range of uses in the scientific field, including synthesis, research and development, and drug design.
Scientific Research Applications
2-(fluoromethyl)pyrrolidine-1-carboxamide is widely used in a variety of scientific research applications, including drug design and synthesis, biochemistry and physiology, and medical research. It is used in the synthesis of a variety of organic compounds, including antibiotics, antifungal agents, and anti-inflammatory agents. It is also used in the synthesis of peptides and proteins, as well as in the development of new drugs. In addition, 2-(fluoromethyl)pyrrolidine-1-carboxamide is used in the study of biochemical and physiological processes, such as enzyme activity, signal transduction, and gene expression.
Mechanism of Action
2-(fluoromethyl)pyrrolidine-1-carboxamide acts as an agonist of the glycine receptor, which is a neurotransmitter receptor found in the central nervous system. It binds to the receptor, activating it and causing a change in the activity of the receptor. This leads to changes in the activity of other neurotransmitters, such as serotonin and dopamine. The activation of the glycine receptor by 2-(fluoromethyl)pyrrolidine-1-carboxamide can lead to a variety of effects, including inhibition of pain, sedation, and anxiolysis.
Biochemical and Physiological Effects
2-(fluoromethyl)pyrrolidine-1-carboxamide has a variety of biochemical and physiological effects. It has been shown to have a sedative effect, as well as an anxiolytic effect. It has also been shown to have an analgesic effect, as well as an anti-inflammatory effect. In addition, 2-(fluoromethyl)pyrrolidine-1-carboxamide has been shown to have an effect on the regulation of blood pressure, as well as on the regulation of glucose levels.
Advantages and Limitations for Lab Experiments
The use of 2-(fluoromethyl)pyrrolidine-1-carboxamide in lab experiments has a number of advantages. It is a relatively safe compound to use, as it does not have any known toxic effects. It is also a relatively inexpensive compound to obtain, making it an attractive option for use in experiments. However, there are a few limitations to the use of 2-(fluoromethyl)pyrrolidine-1-carboxamide in lab experiments. For example, it is not a very soluble compound, making it difficult to dissolve in aqueous solutions. In addition, it is not a very stable compound, and can degrade over time.
Future Directions
There are a number of potential future directions for the use of 2-(fluoromethyl)pyrrolidine-1-carboxamide in scientific research. For example, it could be used in the development of new drugs, as it has a number of biochemical and physiological effects. It could also be used in the study of enzyme activity, signal transduction, and gene expression. In addition, it could be used in the development of new peptides and proteins, as well as in the synthesis of new organic compounds. Finally, it could be used in the study of the regulation of blood pressure and glucose levels.
Synthesis Methods
The synthesis of 2-(fluoromethyl)pyrrolidine-1-carboxamide is a relatively simple process that involves the reaction of a pyrrolidine ring with a fluoromethyl group. The reaction is carried out by reacting a pyrrolidine ring with a fluoromethyl group in the presence of an acid catalyst. The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide. The reaction is usually carried out at a temperature of around 40-50°C. The reaction is complete when the desired product, 2-(fluoromethyl)pyrrolidine-1-carboxamide, is formed.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(fluoromethyl)pyrrolidine-1-carboxamide involves the reaction of 2-pyrrolidinone with N-fluorobenzenesulfonimide (NFSI) to form 2-(fluoromethyl)pyrrolidin-1-ol, which is then reacted with tert-butyl carbamate to form the final product.", "Starting Materials": [ "2-pyrrolidinone", "N-fluorobenzenesulfonimide (NFSI)", "tert-butyl carbamate" ], "Reaction": [ "Step 1: 2-pyrrolidinone is reacted with N-fluorobenzenesulfonimide (NFSI) in the presence of a base such as potassium carbonate (K2CO3) in an aprotic solvent such as acetonitrile (CH3CN) to form 2-(fluoromethyl)pyrrolidin-1-ol.", "Step 2: 2-(fluoromethyl)pyrrolidin-1-ol is then reacted with tert-butyl carbamate in the presence of a base such as sodium hydride (NaH) in an aprotic solvent such as dimethylformamide (DMF) to form 2-(fluoromethyl)pyrrolidine-1-carboxamide." ] } | |
CAS RN |
2408971-02-6 |
Product Name |
2-(fluoromethyl)pyrrolidine-1-carboxamide |
Molecular Formula |
C6H11FN2O |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
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